2-Amino-6-bromoquinolin-4-OL
Overview
Description
“2-Amino-6-bromoquinolin-4-OL” is a chemical compound with the molecular formula C9H7BrN2O . It is also known as 2-amino-6-bromoquinolin-4 (1H)-one .
Synthesis Analysis
The synthesis of quinoline derivatives, such as “2-Amino-6-bromoquinolin-4-OL”, has been the subject of numerous studies . Classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are often used . Other methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .
Molecular Structure Analysis
The molecular structure of “2-Amino-6-bromoquinolin-4-OL” consists of a benzene ring fused with a pyridine moiety . The compound contains a bromine atom, two nitrogen atoms, and a hydroxyl group .
Scientific Research Applications
Pharmaceutical Research
2-Amino-6-bromoquinolin-4-OL has been found to have potential applications in the field of pharmaceutical research . Quinoline derivatives, which include 2-Amino-6-bromoquinolin-4-OL, have been extensively studied for their potential in treating various diseases, including malaria and neurological disorders.
Chemical Synthesis
This compound plays a significant role in chemical synthesis . It is used as a starting material in the synthesis of various complex molecules. For instance, it has been used in the synthesis of new 6-Bromoquinolin-4-ol derivatives through Chan–Lam coupling .
Biological Research
In biological research, 2-Amino-6-bromoquinolin-4-OL and its derivatives have shown substantial biological activities . For example, new 6-Bromoquinolin-4-ol derivatives synthesized from 2-Amino-6-bromoquinolin-4-OL have shown potential antibacterial activities against ESBL producing Escherichia coli (ESBL E. coli) and methicillin-resistant Staphylococcus aureus (MRSA) .
Material Science
Environmental Science
The environmental impact of 2-Amino-6-bromoquinolin-4-OL is not well-studied. However, the synthesis methods, such as Chan–Lam coupling, are being optimized to minimize environmental impact .
Analytical Chemistry
In analytical chemistry, 2-Amino-6-bromoquinolin-4-OL can be used as a reference compound or a starting material for the synthesis of complex molecules for analysis .
Medicinal Chemistry
In medicinal chemistry, 2-Amino-6-bromoquinolin-4-OL is a vital scaffold for drug discovery . It plays a major role in the synthesis of
Safety And Hazards
Future Directions
Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and drug discovery . Therefore, the future directions for “2-Amino-6-bromoquinolin-4-OL” could involve further exploration of its potential biological and pharmaceutical activities.
properties
IUPAC Name |
2-amino-6-bromo-1H-quinolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c10-5-1-2-7-6(3-5)8(13)4-9(11)12-7/h1-4H,(H3,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJQHHMLZACZWEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=O)C=C(N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50558869 |
Source
|
| Record name | 2-Amino-6-bromoquinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50558869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-bromoquinolin-4-OL | |
CAS RN |
123420-09-7 |
Source
|
| Record name | 2-Amino-6-bromoquinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50558869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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